Cas no 38753-50-3 (1-Isopropoxy-2-nitrobenzene)

• Product Name: 1-Isopropoxy-2-nitrobenzene
• CAS No: 38753-50-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD01657560
• CID: 312616
• PubChem ID: 197180
• Update Time: 2025-04-19

1-Isopropoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-methylethoxy)-2-nitro-
• 2-ISOPROPOXYNITROBENZENE
• 1-Isopropoxy-2-nitrobenzene
• Isopropyl 2-nitrophenyl ether
• 1-nitro-2-propan-2-yloxybenzene
• CS-0209480
• Isopropyl o-nitrophenyl ether
• O10417
• DS-10173
• MFCD01657560
• 2-(Isopropoxy)-1-nitrobenzene
• isopropoxynitrobenzene
• 2-Nitrophenol, isopropyl ether
• o-Izopropoksynitrobenzen
• Ether, isopropyl o-nitrophenyl
• 38753-50-3
• Benzene, 1-(1-methylethoxy)-2-nitro-
• o-Izopropoksynitrobenzen [Czech]
• AKOS006243239
• Ortho-isopropoxynitrobenzene
• SCHEMBL1342303
• o-Nitrophenyl isopropyl ether
• BRN 1958327
• 1-(1-methylethoxy)-2-nitrobenzene
• DTXSID20192032
• o-Isopropoxynitrobenzene
• DB-261237

• MDL： MFCD01657560
• Inchi： 1S/C9H11NO3/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3
• InChI Key： YGURTOHWDPSBAA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.1791 (estimate)
• Boiling Point: 294.29°C (estimate)
• Flash Point: 123.1°C
• Refractive Index: 1.5525 (estimate)
• PSA: 52.37